Cas no 934178-96-8 (5-Bromo-7-tosyl-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 5-Bromo-7-tosyl-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 934178-96-8
• MF: C₁₃H₁₀BrN₃O₂S
• MW: 352.20640039444
• CID: 2144959
• Update Time: 2023-08-04

5-Bromo-7-tosyl-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-7-tosyl-7H-pyrrolo[2,3-d]pyrimidine
• QFSKXJBOHKJOJD-UHFFFAOYSA-N
• 5-Bromo-7-tosyl-7H-pyrrolo[2,3-d]pyrimidine

• Inchi： 1S/C13H10BrN3O2S/c1-9-2-4-10(5-3-9)20(18,19)17-7-12(14)11-6-15-8-16-13(11)17/h2-8H,1H3
• InChI Key： QFSKXJBOHKJOJD-UHFFFAOYSA-N
• SMILES： BrC1=CN(C2C1=CN=CN=2)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 445
• Topological Polar Surface Area: 73.2